5-Hydroxy-5-(2,4-difluorophenyl)pentene

• CAS No.: 123940-60-3
• Molecular Formula: C11H12F2O
• Molecular Weight: 198.21 g/mol
• IUPAC Name: 1-(2,4-difluorophenyl)pent-4-en-1-ol
• InChI: InChI=1S/C11H12F2O/c1-2-3-4-11(14)9-6-5-8(12)7-10(9)13/h2,5-7,11,14H,1,3-4H2
• InChI Key: PKRSPWVVSHBBMY-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(C1=C(C=C(C=C1)F)F)O

Description

5-Hydroxy-5-(2,4-difluorophenyl)pentene is a useful research compound. Its molecular formula is C11H12F2O and its molecular weight is 198.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of magnesium turnings (16.9 gm) in dry diethyl ether (1.5L) was added (argon atmosphere) a crystal of iodine and 4-bromobutene (2 ml). Soon after the reaction was initiated the remaining 4-bromobutene (101 gm) in dry diethyl ether (500 mL) was added at such a rate to maintain gentle reflux. After complete addition, the mixture was heated to reflux for 1 hour. 2,4-Difluorobenzaldehyde (100 gm) in dry diethyl ether (400 mL) was then added dropwise with a gentle reflux. The mixture was now heated for 2 hours and allowed to cool to room temperature. The entire contents of the flask were poured on 6L ice-water containing 200 ml concentrated HCl. The organic phase was separated, washed with water, saturated NaHCO3, water and dried (Na2SO4). Removal of ether in vacuo provided crude 5-hydroxy-5-(2,4-difluorophenyl)pentene as an oil (136.5 gm) which was used in the next step.